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Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

degradation profile of Pigment Red 4 (CI 12085). This information is critical for researchers,

scientists, and professionals in drug development and other industries where this pigment is

utilized, ensuring its proper application and the stability of the final products.

Introduction to Pigment Red 4
Pigment Red 4, chemically identified as 1-((2-chloro-4-nitrophenyl)azo)-2-naphthol, is a

monoazo pigment widely used for its vibrant red color.[1] It is also known by other names,

including D&C Red No. 36.[2][3][4] Its primary applications are in printing inks, paints, plastics,

and cosmetics.[1][5] Understanding its thermal stability is paramount for its use in processes

involving elevated temperatures.

Thermal Stability of Pigment Red 4
The thermal stability of a pigment is a critical parameter that determines its suitability for

various applications, particularly in the plastics and coatings industries where high-temperature

processing is common. The heat resistance of Pigment Red 4 has been reported by various

sources, with some variations in the exact temperature limits.

Several technical data sheets indicate a general heat resistance for Pigment Red 4 in the

range of 140°C to 200°C. One source specifies that the pigment is stable at 180°C for 10
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minutes and at 200°C for 5 minutes, but not stable at 220°C. Another source indicates a heat

resistance of up to 160°C.[4] A safety data sheet for Pigment Red 4 also notes a

decomposition temperature of 274°C.

It is important to note that the thermal stability of Pigment Red 4 can be influenced by the

specific formulation, the presence of other substances, and the duration of heat exposure.

Table 1: Reported Thermal Stability of Pigment Red 4

Parameter Value Source(s)

Heat Resistance 140 °C [5]

Heat Resistance 160 °C [4]

Heat Resistance 180 °C

Heat Resistance 200 °C

Decomposition Temperature 274 °C

Degradation Profile
A detailed degradation profile of Pigment Red 4 through thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC) is not extensively available in the public domain.

However, based on the reported decomposition temperature and the general behavior of

monoazo pigments, a qualitative degradation profile can be inferred.

The degradation of Pigment Red 4 is expected to occur as the temperature increases, leading

to the breakdown of its chemical structure. The azo bond (-N=N-) is often the most thermally

labile part of the molecule. Its cleavage can lead to the formation of various aromatic

compounds.

A comprehensive thermal analysis would typically involve a multi-stage weight loss as different

parts of the molecule decompose at varying temperatures. The initial weight loss may be

attributed to the loss of volatile impurities or moisture. As the temperature rises, the main

decomposition phase would occur, corresponding to the cleavage of the azo linkage and the

breakdown of the aromatic rings.
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Experimental Protocols for Thermal Analysis
To accurately determine the thermal stability and degradation profile of Pigment Red 4,

standardized experimental protocols for Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) should be employed.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which Pigment Red 4 degrades and to quantify the

mass loss as a function of temperature.

Apparatus: A thermogravimetric analyzer.

Methodology:

A small, accurately weighed sample of Pigment Red 4 (typically 5-10 mg) is placed in a

sample pan (e.g., alumina or platinum).

The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min).

The weight of the sample is continuously monitored as the temperature increases.

The TGA thermogram, a plot of mass versus temperature, is generated.

The onset temperature of decomposition and the percentage of weight loss at different

temperature intervals are determined from the thermogram.

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point, glass transition temperature, and to observe any

endothermic or exothermic events associated with the degradation of Pigment Red 4.

Apparatus: A differential scanning calorimeter.

Methodology:

A small, accurately weighed sample of Pigment Red 4 (typically 2-5 mg) is hermetically

sealed in an aluminum pan.
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An empty sealed pan is used as a reference.

Both the sample and reference pans are heated at a constant rate (e.g., 10 °C/min) in a

controlled atmosphere.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured and plotted against temperature.

The DSC thermogram is analyzed to identify thermal events such as melting and

decomposition.

Visualization of Degradation Pathway
While a detailed experimental degradation pathway for Pigment Red 4 is not available, a

conceptual logical workflow for its thermal analysis can be visualized.
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Caption: Conceptual workflow for the thermal analysis of Pigment Red 4.
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Conclusion
The thermal stability of Pigment Red 4 is a crucial factor for its application in various industrial

processes. While technical data sheets provide a general understanding of its heat resistance,

detailed quantitative data from techniques like TGA and DSC are necessary for a complete

degradation profile. The information and protocols provided in this guide serve as a valuable

resource for researchers and professionals working with this pigment, enabling them to make

informed decisions regarding its use and to ensure the quality and stability of their products.

Further detailed experimental studies are recommended to fully elucidate the thermal

degradation pathway of Pigment Red 4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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